Cas no 1393547-69-7 ((3,6-Dimethylpyrazin-2-yl)methanamine)

• Product Name: (3,6-Dimethylpyrazin-2-yl)methanamine
• CAS No: 1393547-69-7
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• CID: 4823517
• Update Time: 2025-06-08

(3,6-Dimethylpyrazin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3,6-Dimethylpyrazin-2-yl)methanamine
• AB77043
• AK503167
• (3,6-DIMETHYLPYRAZIN-2-YL)METHYLAMINE

• Inchi： 1S/C7H11N3/c1-5-4-9-6(2)7(3-8)10-5/h4H,3,8H2,1-2H3
• InChI Key： BKYCPWGIRVQORD-UHFFFAOYSA-N
• SMILES： N1C(C)=CN=C(C)C=1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• XLogP3: -0.6
• Topological Polar Surface Area: 51.8

Additional information on (3,6-Dimethylpyrazin-2-yl)methanamine

Introduction to (3,6-Dimethylpyrazin-2-yl)methanamine (CAS No. 1393547-69-7)

(3,6-Dimethylpyrazin-2-yl)methanamine, identified by its Chemical Abstracts Service (CAS) number 1393547-69-7, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic amine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound belongs to the pyrazine family, characterized by a six-membered ring containing two nitrogen atoms. The presence of two methyl groups at the 3 and 6 positions enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The molecular structure of (3,6-Dimethylpyrazin-2-yl)methanamine consists of a central pyrazine ring substituted with methyl groups at the 3 and 6 positions, and an amine functional group at the 2 position. This configuration imparts distinct electronic and steric properties, making it a versatile building block for various chemical syntheses. The compound's ability to participate in hydrogen bonding and its solubility in both polar and non-polar solvents further expand its utility in pharmaceutical formulations.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazine derivatives. The unique pharmacophoric properties of (3,6-Dimethylpyrazin-2-yl)methanamine have led to its exploration in several pharmacological contexts. For instance, studies have demonstrated its potential role in modulating enzyme activities and receptor interactions, which are crucial for treating neurological disorders, cardiovascular diseases, and inflammatory conditions.

One of the most compelling aspects of (3,6-Dimethylpyrazin-2-yl)methanamine is its involvement in the synthesis of bioactive molecules. Researchers have leveraged its structural framework to create analogs with enhanced binding affinity and selectivity. These derivatives are being evaluated in preclinical studies for their efficacy against targets such as kinases, transcription factors, and ion channels. The compound's ability to serve as a scaffold for drug design underscores its importance in medicinal chemistry.

The synthesis of (3,6-Dimethylpyrazin-2-yl)methanamine involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been employed to construct the desired pyrazine core efficiently. These synthetic strategies not only improve yield but also minimize byproduct formation, ensuring a cleaner and more sustainable production process.

The pharmacological profile of (3,6-Dimethylpyrazin-2-yl)methanamine has been extensively studied in vitro and in vivo. Initial findings suggest that it exhibits mild agonistic activity at certain receptors while displaying selectivity over others. This selective interaction is critical for minimizing side effects and improving patient compliance. Additionally, the compound's metabolic stability has been assessed, revealing a promising half-life that could be advantageous for therapeutic applications.

The role of computational chemistry in understanding the behavior of (3,6-Dimethylpyrazin-2-yl)methanamine cannot be overstated. Molecular modeling techniques have provided insights into how this compound interacts with biological targets at the atomic level. These simulations have guided experimental design and helped predict potential drug-drug interactions. By integrating computational methods with traditional wet chemistry approaches, researchers can accelerate the discovery process significantly.

In conclusion, (3,6-Dimethylpyrazin-2-yl)methanamine (CAS No. 1393547-69-7) represents a fascinating compound with broad applications in pharmaceutical research. Its unique structural features and pharmacological potential make it a valuable asset for drug discovery programs aimed at addressing unmet medical needs. As research continues to uncover new therapeutic possibilities derived from pyrazine derivatives, compounds like this one will undoubtedly play a pivotal role in shaping the future of medicine.